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Compound Name: Averantin

Cat. No.: B1666156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Averantin is a polyhydroxyanthraquinone, a class of organic compounds characterized by their

anthraquinone core structure with multiple hydroxyl group substitutions. It is a known mycotoxin

and a crucial intermediate in the biosynthetic pathway of aflatoxin B1, one of the most potent

naturally occurring carcinogens.[1][2][3] Produced by certain species of Aspergillus, such as

Aspergillus parasiticus and Aspergillus versicolor, averantin's role as a precursor makes it a

significant subject of study in toxicology, mycology, and biochemistry.[4][5] Understanding its

physical and chemical properties is fundamental for researchers working on aflatoxin mitigation

strategies, as well as for those exploring the potential biological activities of anthraquinone

derivatives. This guide provides a comprehensive overview of the known physical and chemical

characteristics of averantin, detailed experimental protocols for its analysis, and a visualization

of its place in the aflatoxin biosynthetic pathway.

Physical Properties of Averantin
The physical properties of averantin have been characterized through various analytical

techniques. These properties are essential for its isolation, purification, and identification.
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Property Value Source

Molecular Formula C₂₀H₂₀O₇

Molecular Weight 372.4 g/mol

Appearance Solid

Melting Point 232°C

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO) and Ethyl Acetate

Storage Conditions
-20°C, protect from light, store

under desiccating conditions

Chemical and Spectroscopic Properties of Averantin
The chemical identity of averantin is confirmed through various spectroscopic methods that

provide insight into its molecular structure and functional groups.
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Property Data Source

IUPAC Name

1,3,6,8-tetrahydroxy-2-[(1S)-1-

hydroxyhexyl]anthracene-9,10-

dione

CAS Number 5803-62-3

UV-Vis Absorption Maxima (in

Ethanol)

222 nm (ε = 26,784), 262 nm

(ε = 15,810), 298 nm (ε =

20,386), 315 nm (ε = 22,022),

453 nm (ε = 6,658)

Mass Spectrometry (MS)

Molecular ion (M⁺) at m/e 372,

with a significant peak at m/e

354 indicating loss of a water

molecule.

Nuclear Magnetic Resonance

(¹H NMR) in D₂O-NaOD (δ,

ppm)

1.00 (-CH₃), 1.40 (-(CH₂)₃-),

1.90 (-CH₂-), 6.15 (H7), 6.80

(H5), 6.82 (H4)

Experimental Protocols
Isolation and Purification of Averantin from Aspergillus
parasiticus
This protocol is based on methods developed for isolating aflatoxin precursors from fungal

cultures.

Fungal Culture: A mutant strain of Aspergillus parasiticus blocked in the aflatoxin pathway,

leading to the accumulation of averantin, is cultured in a suitable medium such as YES

(Yeast Extract Sucrose) broth. The culture is incubated at 28-30°C in static conditions for

several days.

Extraction: The fungal mycelia are harvested by filtration and dried. The dried mycelia are

then extracted with a solvent in which averantin is soluble, such as ethyl acetate. The

extraction is typically performed multiple times to ensure a high yield.
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Purification: The crude extract is concentrated under reduced pressure. The resulting residue

can be purified using column chromatography on silica gel. The column is eluted with a

solvent system, for example, a gradient of chloroform and methanol, to separate averantin
from other metabolites.

Crystallization: The purified averantin fraction is concentrated, and the solid is recrystallized

from a suitable solvent to obtain pure crystals.

Spectroscopic Analysis
UV-Vis spectroscopy is used to determine the absorption spectrum of averantin, which is

characteristic of its chemical structure.

Sample Preparation: A solution of purified averantin is prepared in a UV-transparent solvent,

such as ethanol, at a known concentration.

Instrumentation: A dual-beam UV-Vis spectrophotometer is used. The instrument is first

calibrated with a blank solution (the solvent used to dissolve the averantin).

Data Acquisition: The absorbance of the averantin solution is measured over a wavelength

range of typically 200-600 nm. The wavelengths of maximum absorbance (λmax) are

recorded.

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

averantin molecule.

Sample Preparation: A small amount of purified averantin is dissolved in a deuterated

solvent, such as deuterated dimethyl sulfoxide (DMSO-d₆) or a D₂O-NaOD solution,

containing a reference standard like tetramethylsilane (TMS).

Instrumentation: A high-field NMR spectrometer is used to acquire the proton (¹H) and

carbon-13 (¹³C) NMR spectra.

Data Acquisition and Analysis: The chemical shifts (δ), coupling constants (J), and integration

of the signals are analyzed to elucidate the structure of the molecule.
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Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of

averantin.

Sample Introduction: The purified averantin sample is introduced into the mass

spectrometer, often via direct infusion or coupled with a chromatographic system like HPLC.

Ionization: An appropriate ionization technique, such as electron ionization (EI) or

electrospray ionization (ESI), is used to generate charged molecules.

Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured by the mass

analyzer. The molecular ion peak confirms the molecular weight of averantin.

Aflatoxin B1 Biosynthesis Pathway
Averantin is a key intermediate in the complex biosynthetic pathway of aflatoxin B1. The

pathway involves a series of enzymatic conversions starting from acetate units. The simplified

sequence of key intermediates is shown below.

Norsolorinic Acid Averantin Averufanin Averufin Versiconal Hemiacetal
Acetate Versicolorin A Sterigmatocystin Aflatoxin B1

Click to download full resolution via product page

Caption: Simplified biosynthetic pathway of Aflatoxin B1 highlighting Averantin's position.

Experimental Workflow for Averantin Analysis
The general workflow for the isolation, purification, and characterization of averantin involves a

series of sequential experimental procedures.
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Caption: General experimental workflow for the analysis of Averantin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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